Higher Affinity for PP5 Compared to Key Analogs
P5SA-2 exhibits an apparent dissociation constant (KD) of 7.8 ± 1.4 μM for mammalian PP5 (R. norvegicus). This represents a 3.3-fold higher affinity compared to P5SA-4 (KD = 25.7 ± 5.5 μM) and a 1.7-fold higher affinity compared to P5SA-1 (KD = 13.3 ± 4.2 μM) [1].
| Evidence Dimension | Apparent dissociation constant (KD) for PP5 |
|---|---|
| Target Compound Data | 7.8 ± 1.4 μM |
| Comparator Or Baseline | P5SA-4: 25.7 ± 5.5 μM; P5SA-1: 13.3 ± 4.2 μM |
| Quantified Difference | 3.3-fold higher affinity vs. P5SA-4; 1.7-fold higher affinity vs. P5SA-1 |
| Conditions | PP5 (R. norvegicus) phosphatase assay using pNPP substrate; 40 mM HEPES/KOH, pH 7.5, 20 mM KCl, 5 mM MnCl2, 1 mM DTT [1]. |
Why This Matters
Higher affinity at lower concentrations reduces compound consumption in long-term cellular assays and improves experimental reproducibility.
- [1] Haslbeck V, Drazic A, Eckl JM, Alte F, Helmuth M, Popowicz G, et al. Selective activators of protein phosphatase 5 target the auto-inhibitory mechanism. Biosci Rep. 2015 Jun 22;35(3):e00210. doi:10.1042/BSR20150042. Table 1. View Source
